Cas no 5459-02-9 (5,7-dibromo-1,3-benzoxazol-2(3H)-one)

• Product Name: 5,7-dibromo-1,3-benzoxazol-2(3H)-one
• CAS No: 5459-02-9
• MF: C₇H₃Br₂NO₂
• MW: 292.912220239639
• CID: 942098
• PubChem ID: 21607
• Update Time: 2025-04-19

5,7-dibromo-1,3-benzoxazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5,7-dibromo-1,3-benzoxazol-2(3H)-one
• SureCN2149064; BRN 0152969; 5,7-dibromo-3H-benzooxazol-2-one; 2(3H)-Benzoxazolone,7-dibromo-; 5-7-Dibromo-3H-benzooxazol-2-one; 5.7-Dibrom-2-oxo-2.3-dihydro-benzoxazol; NSC25001; 5,7-Dibromo-2-benzoxazolinone; 2-BENZOXAZOLINONE, 5,7-DIBROMO-; AC1L2IOY; 5,7-Dibrom-benzoxazolinon-2; 5,7-Dibrom-3H-benzoxazol-2-on; 5,7-dibromo-3H-benzoxazol-2-one; 2-Benzoxazolinone,7-dibromo-; 5,7-Dibromo-3H-benzooxazol-2-one;
• 5,7-dibromobenzo[d]oxazol-2(3H)-one
• 5,7-DIBROMO-2(3H)-BENZOXAZOLONE
• AGSLHFQPWVSWHT-UHFFFAOYSA-N
• 2-Benzoxazolinone,7-dibromo-
• 5,7-Dibromobenzoxazol-2(3H)-one
• NSC25001
• DB-087340
• NSC-25001
• 2(3H)-Benzoxazolone, 5,7-dibromo-
• BRN 0152969
• NSC 25001
• 2-BENZOXAZOLINONE, 5,7-DIBROMO-
• MHX3ZR3EY8
• 5459-02-9
• DTXSID40203018
• 5,7-Dibromo-2-benzoxazolinone
• 2(3H)-Benzoxazolone,7-dibromo-
• UNII-MHX3ZR3EY8
• 5,7-dibromo-3H-1,3-benzoxazol-2-one
• SCHEMBL2149064

• Inchi： 1S/C7H3Br2NO2/c8-3-1-4(9)6-5(2-3)10-7(11)12-6/h1-2H,(H,10,11)
• InChI Key： AGSLHFQPWVSWHT-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1OC(N2)=O)Br

Computed Properties

• Exact Mass: 290.85299
• Monoisotopic Mass: 290.85305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones